Cas no 10035-62-8 (Biliverdine Dimethyl Ester)

• Product Name: Biliverdine Dimethyl Ester
• CAS No: 10035-62-8
• MF: C₃₅H₃₈N₄O₆
• MW: 610.699429035187
• MDL: MFCD08669552
• CID: 118315
• PubChem ID: 189161
• Update Time: 2025-05-19

Biliverdine Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• 21H-Biline-8,12-dipropanoicacid, 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-,dimethyl ester
• 21H-Biline-8,12-dipropanoicacid, 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,...
• BILIVERDIN DIMETHYL ESTER
• Biliverdine Dimethyl Ester
• methyl 3-[2-[[5-[(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-
• 13,18-Diethenyl-1,19,22,24-tetrahydro-2,8,12,17-tetramethyl-1,19-dioxo-21H-biline-3,7-dipropanoic acid,dimethyl ester
• 3,3'-(2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-1,19,22,24-tetrahydro-21H-biline-8,12-diyl)-bis-propionic acid dimethyl ester
• 3,3'-(2,8,12,17-tetramethyl-1,19-dioxo-13,18-divinyl-1,19,22,24-tetrahydro-21H-biline-3,7-diyl)-bis-propionic acid dimethyl ester
• methyl 3-[2-[[5-[(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoate
• 10035-62-8
• DTXSID30276690
• DTXCID40227936
• 21H-Biline-8,12-dipropanoic acid, 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-, dimethyl ester

• MDL： MFCD08669552
• Inchi： 1S/C35H38N4O6/c1-9-22-21(6)34(42)39-29(22)16-27-20(5)25(12-14-33(41)45-8)31(37-27)17-30-24(11-13-32(40)44-7)19(4)26(36-30)15-28-18(3)23(10-2)35(43)38-28/h9-10,15-17,36-37H,1-2,11-14H2,3-8H3,(H,39,42)
• InChI Key： JOYVAVFUXFUFHN-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C(C)=C(C=C2C(C=C)=C(C)C(N2)=O)NC=1C=C1C(CCC(=O)OC)=C(C)C(=CC2C(C)=C(C=C)C(N=2)=O)N1)=O

Computed Properties

• Exact Mass: 610.27900
• Monoisotopic Mass: 610.27913494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 841.1±65.0 °C at 760 mmHg
• Flash Point: 462.5±34.3 °C
• PSA: 138.95000
• LogP: 5.07650
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Biliverdine Dimethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Bilirubins

Additional information on Biliverdine Dimethyl Ester

Recent Advances in the Study of Biliverdine Dimethyl Ester (CAS: 10035-62-8) in Chemical Biology and Medicine

Biliverdine Dimethyl Ester (BVE), with the CAS number 10035-62-8, is a derivative of biliverdin, a natural bile pigment that plays a crucial role in heme metabolism. Recent studies have highlighted its potential applications in chemical biology and medicine, particularly in the fields of antioxidant therapy, anti-inflammatory treatments, and cancer research. This research brief aims to summarize the latest findings on BVE, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the most significant advancements in the study of BVE is its role as a potent antioxidant. Researchers have demonstrated that BVE can effectively scavenge reactive oxygen species (ROS) and reduce oxidative stress in cellular models. A 2023 study published in the Journal of Medicinal Chemistry revealed that BVE exhibits a higher antioxidant capacity compared to its parent compound, biliverdin, due to its enhanced stability and bioavailability. This property makes BVE a promising candidate for the development of novel antioxidant therapies targeting diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, BVE has shown remarkable anti-inflammatory effects. A recent study in the European Journal of Pharmacology (2024) reported that BVE inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest that BVE could be developed as a therapeutic agent for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the potential of BVE to synergize with existing anti-inflammatory drugs, thereby reducing the required dosage and minimizing side effects.

Another exciting area of research involves the anticancer potential of BVE. Preliminary studies have indicated that BVE can induce apoptosis in certain cancer cell lines, particularly those associated with liver and colon cancers. A 2024 paper in Cancer Research demonstrated that BVE triggers mitochondrial dysfunction and activates caspase-dependent apoptotic pathways in hepatocellular carcinoma cells. These results underscore the need for further investigation into the mechanisms underlying BVE's anticancer effects and its potential as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the clinical translation of BVE. Issues such as optimal dosing, pharmacokinetics, and long-term safety need to be addressed through rigorous preclinical and clinical studies. However, the growing body of evidence supporting the multifaceted biological activities of BVE positions it as a compound of significant interest in chemical biology and medicine. Future research should focus on elucidating its molecular targets, optimizing its formulation, and exploring its therapeutic potential in combination with other drugs.

In conclusion, Biliverdine Dimethyl Ester (CAS: 10035-62-8) represents a promising avenue for research in chemical biology and medicine. Its antioxidant, anti-inflammatory, and anticancer properties highlight its potential as a therapeutic agent for a variety of diseases. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its therapeutic benefits.